2-(6-chloro-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[6-chloro-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C26H20ClFN2O5/c1-34-18-8-10-23(35-2)21(12-18)29-24(31)14-30-13-20(25(32)15-3-6-17(28)7-4-15)26(33)19-11-16(27)5-9-22(19)30/h3-13H,14H2,1-2H3,(H,29,31)
• InChI Key: OGZCSTNLFHITAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)Cl)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C26H20ClFN2O5
• Molecular Weight: 494.9 g/mol
• CAS No.: 895639-08-4

Description

The compound “2-(6-chloro-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(2,5-dimethoxyphenyl)acetamide” has a molecular formula of C26H20ClFN2O5. Its average mass is 494.899 Da and its monoisotopic mass is 494.104492 Da.

Scientific Research Applications

Assessment of Cellular Proliferation in Tumors

A study evaluated the safety and dosimetry of a cellular proliferative marker, N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1), for imaging tumor proliferation by PET in patients with newly diagnosed malignant neoplasms. This marker showed promise for evaluating the proliferative status of solid tumors, with significant correlations observed between tumor uptake and proliferation markers like Ki-67. The study concluded that the agent is safe for clinical trials, demonstrating the potential of certain chemicals in assessing tumor growth and aiding in cancer diagnosis and management (Dehdashti et al., 2013).

In Vivo Receptor Labeling

Another research explored in vivo receptor labeling of the peripheral benzodiazepine receptor using a specific ligand, highlighting the technique's facilitation in determining in vivo receptor occupancy. This study underscores the importance of chemical compounds in receptor-based imaging for neurological research, offering insights into receptor functions and potential therapeutic targets (Funakoshi et al., 1999).

Drug Metabolism and Disposition

Research on the disposition and metabolism of novel orexin receptor antagonists, such as N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, in humans, presents critical information on how drugs are processed in the body. It contributes to understanding the safety, efficacy, and optimal dosing of medications for treating conditions like insomnia. This work exemplifies the role of chemical compounds in developing new therapeutic agents and evaluating their pharmacokinetics (Renzulli et al., 2011).

Mechanism of Action

Quinolines

The quinoline moiety in the compound is a bicyclic aromatic system that is found in many biologically active molecules. Quinolines have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Fluorobenzoyl group

The 4-fluorobenzoyl group in the compound is a type of acyl group that can participate in various chemical reactions, such as Friedel-Crafts acylation . This group could potentially influence the compound’s reactivity and interaction with biological targets.